Cas no 348-65-2 (5-Chloro-2,4-difluoroaniline)

5-Chloro-2,4-difluoroaniline is a halogenated aniline derivative with the molecular formula C₆H₄ClF₂N. This compound serves as a versatile intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—chloro and fluoro groups at the 5, 2, and 4 positions—enhances reactivity and selectivity in electrophilic aromatic substitution and coupling reactions. The electron-withdrawing effects of the halogens improve stability and facilitate further functionalization. With high purity and consistent performance, it is suitable for precision applications in research and industrial processes. Proper handling is advised due to potential toxicity and sensitivity to moisture.
5-Chloro-2,4-difluoroaniline structure
5-Chloro-2,4-difluoroaniline structure
Product Name:5-Chloro-2,4-difluoroaniline
CAS No:348-65-2
MF:C6H4ClF2N
MW:163.552467346191
MDL:MFCD06808806
CID:293775
PubChem ID:24820301
Update Time:2025-11-02

5-Chloro-2,4-difluoroaniline Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2,4-difluoroaniline
    • 1-Amino-5-chloro-2,4-difluorobenzene
    • 2.4-Difluor-5-chlor-anilin
    • 5-Chlor-2,4-difluor-anilin
    • 5-chloro-2,4-difluoro-aniline
    • 5-chloro-2,4-difluorophenylamine
    • 5-chloro-2,4-difluoro-benzenamine
    • KSC220Q5P
    • 5-Chloro-2,4-difluoro-phenylamine
    • CL8449
    • SBB062820
    • LF10597
    • AS04964
    • SY011128
    • ST2411922
    • AB0028227
    • X0279
    • A6127
    • J-517294
    • SCHEMBL8492289
    • 348-65-2
    • BDBM626010
    • SB75747
    • CS-0028291
    • DTXSID80647477
    • AMY24001
    • EN300-1295129
    • AKOS005137975
    • 2,4-Difluoro-5-Chloroaniline
    • GS-4288
    • AC-28621
    • FT-0647712
    • MFCD06808806
    • MDL: MFCD06808806
    • Inchi: 1S/C6H4ClF2N/c7-3-1-6(10)5(9)2-4(3)8/h1-2H,10H2
    • InChI Key: IKDJKRZDCUNAAB-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C(=C1)N)F)F

Computed Properties

  • Exact Mass: 163.00000
  • Monoisotopic Mass: 163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 1.459
  • Boiling Point: 218.7°C at 760 mmHg
  • Flash Point: 86.1°C
  • Refractive Index: 1.543
  • PSA: 26.02000
  • LogP: 2.78160

5-Chloro-2,4-difluoroaniline Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Keep in dark place,Inert atmosphere,Room temperature

5-Chloro-2,4-difluoroaniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-Chloro-2,4-difluoroaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Alichem
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Alichem
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5-Chloro-2,4-difluoroaniline Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:348-65-2)5-Chloro-2,4-difluoroaniline
Order Number:A6127
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):535.0
Email:sales@amadischem.com

5-Chloro-2,4-difluoroaniline Related Literature

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Amadis Chemical Company Limited
(CAS:348-65-2)5-Chloro-2,4-difluoroaniline
A6127
Purity:99%
Quantity:500g
Price ($):535.0
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